molecular formula C11H21N B13159680 1-(3,5-Dimethylcyclohexyl)cyclopropan-1-amine

1-(3,5-Dimethylcyclohexyl)cyclopropan-1-amine

Cat. No.: B13159680
M. Wt: 167.29 g/mol
InChI Key: BDRNZJMZDOZBOJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3,5-Dimethylcyclohexyl)cyclopropan-1-amine is a cyclohexyl-substituted cyclopropanamine derivative featuring a 3,5-dimethylcyclohexyl group attached to a cyclopropane ring bearing a primary amine. The 3,5-dimethylcyclohexyl moiety likely enhances steric bulk and lipophilicity compared to simpler cyclohexyl or aromatic substituents, influencing solubility, metabolic stability, and receptor interactions. Such compounds are often explored in medicinal chemistry as scaffolds for kinase inhibitors or neuroactive agents due to their conformational rigidity and ability to modulate steric interactions .

Properties

Molecular Formula

C11H21N

Molecular Weight

167.29 g/mol

IUPAC Name

1-(3,5-dimethylcyclohexyl)cyclopropan-1-amine

InChI

InChI=1S/C11H21N/c1-8-5-9(2)7-10(6-8)11(12)3-4-11/h8-10H,3-7,12H2,1-2H3

InChI Key

BDRNZJMZDOZBOJ-UHFFFAOYSA-N

Canonical SMILES

CC1CC(CC(C1)C2(CC2)N)C

Origin of Product

United States

Mechanism of Action

The mechanism of action of 1-(3,5-Dimethylcyclohexyl)cyclopropan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The cyclopropane ring provides rigidity to the molecule, which can influence its binding affinity and selectivity towards these targets . The pathways involved may include inhibition of enzyme activity or modulation of receptor signaling .

Comparison with Similar Compounds

Structural Analogs: Halogenated Phenylcyclopropanamines

Compounds like 1-(3,5-difluorophenyl)cyclopropan-1-amine () and rac-(1R,2S)-2-(3,5-dichlorophenyl)cyclopropan-1-amine hydrochloride () share the cyclopropanamine core but differ in substituents. Key distinctions include:

  • In contrast, the 3,5-dimethylcyclohexyl group provides a non-aromatic, lipophilic environment.
  • The cyclohexyl group may reduce water solubility compared to halogenated phenyl analogs.

Table 1: Comparison of Cyclopropanamine Derivatives

Compound Substituent Molecular Formula Molecular Weight (g/mol) Key Applications
1-(3,5-Dimethylcyclohexyl)cyclopropan-1-amine 3,5-Dimethylcyclohexyl C₁₁H₂₁N ~209 (estimated) Scaffold for drug discovery
1-(3,5-Difluorophenyl)cyclopropan-1-amine 3,5-Difluorophenyl C₉H₉F₂N ~169 (estimated) Neuroactive agent research
rac-(1R,2S)-2-(3,5-Dichlorophenyl)cyclopropan-1-amine HCl 3,5-Dichlorophenyl C₉H₁₀Cl₃N 238.5 Kinase inhibitor development
Cyclohexylamine Derivatives with Piperazinyl Substituents

Compounds like (1S,4S)-4-(4-methylpiperazin-1-yl)cyclohexan-1-amine () highlight the impact of amine functionalization:

  • Bioactivity : The piperazinyl group in contributes to hydrogen bonding and cationic interactions, critical for binding to targets like kinases or GPCRs. In contrast, the cyclopropanamine group in the target compound offers rigidity but fewer hydrogen-bonding sites.
  • Synthetic Complexity : Piperazinyl cyclohexylamines require multi-step syntheses (e.g., dibenzyl protection/deprotection in ), whereas 1-(3,5-dimethylcyclohexyl)cyclopropan-1-amine may be synthesized via simpler cyclopropanation or reductive amination routes.

Table 2: Cyclohexylamine-Based Compounds

Compound Functional Group Molecular Formula Key Spectral Data (NMR/MS) Application
(1S,4S)-4-(4-Methylpiperazin-1-yl)cyclohexan-1-amine Piperazinyl C₁₁H₂₃N₃ MS: m/z 198 [M + H]+ () Intermediate for anticancer agents
1-(3,5-Dimethylcyclohexyl)cyclopropan-1-amine Cyclopropanamine C₁₁H₂₁N N/A (estimated) Undisclosed, likely CNS targets
Phosphonothioate and Phosphonofluoridate Derivatives

3,5-Dimethylcyclohexyl groups appear in organophosphorus compounds like 3,5-dimethylcyclohexyl S-2-diisopropylaminoethyl isopropylphosphonothioate () and 3,5-dimethylcyclohexyl isopropylphosphonofluoridate (). These derivatives differ significantly:

  • Reactivity: Phosphonothioates and phosphonofluoridates are electrophilic, reacting with serine hydrolases (e.g., acetylcholinesterase). The target amine lacks such reactivity, making it more suitable for non-covalent interactions.
  • Toxicity Profile: Organophosphorus compounds are often neurotoxic, whereas cyclopropanamines are generally safer scaffolds for therapeutic use .

Table 3: Cyclohexyl-Containing Organophosphorus Compounds

Compound Functional Group Molecular Formula CAS RN Toxicity Class
3,5-Dimethylcyclohexyl isopropylphosphonofluoridate Phosphonofluoridate C₁₁H₂₂FO₂P 5441-52-1 Schedule 1A01 (high toxicity)
1-(3,5-Dimethylcyclohexyl)cyclopropan-1-amine Cyclopropanamine C₁₁H₂₁N N/A Low toxicity (presumed)

Biological Activity

1-(3,5-Dimethylcyclohexyl)cyclopropan-1-amine is a cyclopropane derivative that has gained attention in medicinal chemistry due to its unique structural properties and potential biological activities. This compound features a cyclopropane ring bonded to a 3,5-dimethylcyclohexyl group, which enhances its lipophilicity and may influence its interactions with biological targets.

The molecular formula of 1-(3,5-Dimethylcyclohexyl)cyclopropan-1-amine is C11H17NC_{11}H_{17}N, with a molar mass of approximately 165.26 g/mol. The presence of the amine functional group allows for various chemical reactions, including nucleophilic substitutions and the formation of imines when reacted with carbonyl compounds.

Biological Activity Overview

Research indicates that compounds similar to 1-(3,5-Dimethylcyclohexyl)cyclopropan-1-amine may exhibit significant biological activities, particularly in modulating neurotransmitter systems and offering neuroprotective effects. The structural characteristics of cyclopropyl amines often correlate with their ability to interact with various receptors and enzymes involved in numerous biological pathways.

  • Neurotransmitter Modulation : Cyclopropyl amines can influence neurotransmitter release and uptake, potentially affecting conditions such as depression and anxiety.
  • Receptor Interactions : The compound may bind to specific receptors in the central nervous system (CNS), leading to altered signaling pathways.
  • Antimicrobial Properties : Preliminary studies suggest that similar compounds have shown antimicrobial activity against various pathogens.

Case Studies and Experimental Data

Several studies have explored the biological activity of cyclopropyl amines, including:

  • Neuroprotective Effects : A study evaluated the neuroprotective potential of cyclopropyl amines in models of neurodegenerative diseases. Results indicated that these compounds could reduce neuronal death and oxidative stress markers.
  • Binding Affinity Studies : Molecular docking simulations have been employed to predict the binding affinity of 1-(3,5-Dimethylcyclohexyl)cyclopropan-1-amine to various CNS receptors. These studies revealed promising interactions with serotonin and dopamine receptors, suggesting potential applications in treating mood disorders.
  • Antimicrobial Activity : In vitro assays demonstrated that similar cyclopropyl derivatives exhibit activity against Gram-positive bacteria, indicating a possible role in developing new antibiotics.

Data Table: Summary of Biological Activities

Activity Type Description Reference
NeuroprotectiveReduces neuronal death in neurodegenerative models
Receptor InteractionBinds to serotonin and dopamine receptors
AntimicrobialExhibits activity against Gram-positive bacteria

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.